Cas no 383140-60-1 (4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde)

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde is a specialized organic compound featuring a thiazole core substituted with a formyl group and a methoxy-3,5-dimethylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-rich aromatic system and aldehyde functionality enhance its utility in cross-coupling reactions, condensation processes, and heterocyclic derivatization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound's stability under standard conditions and high purity further support its use in precision applications, including drug discovery and material science research. Proper handling and storage are recommended to maintain its integrity.

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde structure

383140-60-1 structure

Product Name:4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde

CAS No:383140-60-1

MF:C₁₃H₁₃NO₂S

MW:247.3128221035

CID:3055941

PubChem ID:4637415

Update Time:2025-06-08

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde
- Z3214214753
- BBL020663
- starbld0018679
- AKOS001476148
- 383140-60-1
- 4-(4-Methoxy-3,5-dimethylphenyl)thiazole-2-carbaldehyde
- STK893353
- Inchi： 1S/C13H13NO2S/c1-8-4-10(5-9(2)13(8)16-3)11-7-17-12(6-15)14-11/h4-7H,1-3H3
- InChI Key： ZBYKNGWGAUMYCG-UHFFFAOYSA-N
- SMILES： S1C(C=O)=NC(=C1)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

Exact Mass: 247.06669983Da
Monoisotopic Mass: 247.06669983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 67.4Å²

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M225100-10mg	4-(4-METHOXY-3,5-DIMETHYLPHENYL)-1,3-THIAZOLE-2-CARBALDEHYDE	383140-60-1		10mg	$ 50.00	2022-06-02
TRC	M225100-50mg	4-(4-METHOXY-3,5-DIMETHYLPHENYL)-1,3-THIAZOLE-2-CARBALDEHYDE	383140-60-1		50mg	$ 115.00	2022-06-02
TRC	M225100-100mg	4-(4-METHOXY-3,5-DIMETHYLPHENYL)-1,3-THIAZOLE-2-CARBALDEHYDE	383140-60-1		100mg	$ 185.00	2022-06-02
Chemenu	CM519362-1g	4-(4-Methoxy-3,5-dimethylphenyl)thiazole-2-carbaldehyde	383140-60-1	98%	1g	$343	2023-01-04

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde

Recent Advances in the Study of 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS: 383140-60-1)

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS: 383140-60-1) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methoxy and dimethylphenyl groups, along with the thiazole core, contributes to its diverse reactivity and interaction with biological targets.

Recent studies have focused on the synthesis and optimization of 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde to enhance its pharmacological profile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a scaffold for developing novel kinase inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to identify key modifications that improve binding affinity and selectivity for specific kinase targets, paving the way for potential therapeutic applications in oncology.

In addition to its role in kinase inhibition, 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde has shown promise as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a mechanism of action distinct from conventional antibiotics. These findings underscore its potential as a lead compound for addressing antibiotic resistance.

The compound's anti-inflammatory properties have also been explored. A 2023 preprint on ChemRxiv detailed its inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study proposed that the aldehyde functional group in 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde plays a critical role in modulating NF-κB signaling, a key pathway in inflammation. Further in vivo studies are warranted to validate these findings and assess the compound's therapeutic potential in inflammatory diseases.

Despite these promising results, challenges remain in the development of 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde as a drug candidate. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through systematic medicinal chemistry optimization. Recent advancements in computational modeling and high-throughput screening techniques are expected to accelerate the discovery of derivatives with improved pharmacokinetic properties.

In conclusion, 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS: 383140-60-1) represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to elucidate its mechanisms of action and optimize its structure for clinical translation. The compound's unique chemical properties and biological activities make it a valuable subject of study in the field of chemical biology and drug development.